Cas no 75833-70-4 (1H,1''H-3,3':3',3''-terindol-2'(1'H)-one)

1H,1''H-3,3':3',3''-terindol-2'(1'H)-one structure
75833-70-4 structure
Product Name:1H,1''H-3,3':3',3''-terindol-2'(1'H)-one
CAS No:75833-70-4
MF:C24H17N3O
MW:363.411285161972
CID:2005586
Update Time:2025-03-10

1H,1''H-3,3':3',3''-terindol-2'(1'H)-one Chemical and Physical Properties

Names and Identifiers

    • 1H,1''H-3,3':3',3''-terindol-2'(1'H)-one
    • 1H,1''H-[3,3':3?,3''-terbenzo[b]pyrrol]-2'(1'H)-one
    • 3,3-bis(1H-indol-3-yl)indolin-2-one
    • 3,3-bis(3'-indolyl)-2-indolinone
    • 3,3-di(1H-indol-3-yl)indolin-2-one
    • 3-(1H-indol-3-yl)-3,3?-biindolin-2-one
    • trisindoline
    • 3,3-bis(1H-indol-3-yl)-1H-indol-2-one
    • [3,3':3'(2'H),3''-Ter-1H-indol]-2'-one
    • Inchi： 1S/C24H17N3O/c28-23-24(17-9-3-6-12-22(17)27-23,18-13-25-20-10-4-1-7-15(18)20)19-14-26-21-11-5-2-8-16(19)21/h1-14,25-26H,(H,27,28)
    • InChI Key： BSOAGODEMKWJIG-UHFFFAOYSA-N
    • SMILES： O=C1C(C2C3C(=CC=CC=3)NC=2)(C2C3C(=CC=CC=3)NC=2)C2C(=CC=CC=2)N1

Experimental Properties

  • Density: 1.383±0.06 g/cm3(Predicted)
  • Melting Point: 310 °C
  • Boiling Point: 663.2±55.0 °C(Predicted)
  • pka: 14.68±0.40(Predicted)

1H,1''H-3,3':3',3''-terindol-2'(1'H)-one Production Method

Production Method 1

73-22-3 73-22-3
75833-70-4 75833-70-4
120-72-9 120-72-9
771-50-6 771-50-6
771-51-7 771-51-7
87-51-4 87-51-4
487-89-8 487-89-8
879-37-8 879-37-8
103986-22-7 103986-22-7
Reaction Conditions
1.1 Reagents: Oxygen Solvents: Water ;  20 min, pH 7.8, 37 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Production of indole-3-acetic acid and related indole derivatives from L-tryptophan by Rubrivivax benzoatilyticus JA2
Mujahid, Md.; et al, Applied Microbiology and Biotechnology, 2011, 89(4), 1001-1008

1H,1''H-3,3':3',3''-terindol-2'(1'H)-one Raw materials

1H,1''H-3,3':3',3''-terindol-2'(1'H)-one Preparation Products

1H,1''H-3,3':3',3''-terindol-2'(1'H)-one Related Literature

Related Categories

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